N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C21H24ClN3O5S/c1-15-3-5-16(6-4-15)13-23-20(26)21(27)24-14-19-25(11-2-12-30-19)31(28,29)18-9-7-17(22)8-10-18/h3-10,19H,2,11-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: PBUTWCKICRIMGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClN3O5S
• Molecular Weight: 466.0 g/mol
• CAS No.: 872986-84-0

Description

N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C21H24ClN3O5S and its molecular weight is 465.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research has explored the synthesis and chemical reactivity of compounds related to N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide. For instance, efforts to chlorosulfonate certain derivatives have yielded sulfonyl chlorides characterized as sulfonamides, with applications in developing pharmaceuticals and understanding chemical reactivity patterns (Cremlyn, Ellam, & Farouk, 2003).

Anticancer Activity

Compounds structurally related to this compound have demonstrated potential in anticancer research. For example, derivatives have shown proapoptotic activity in melanoma cell lines, indicating potential use as anticancer agents. These findings suggest avenues for future research into novel cancer therapies (Yılmaz et al., 2015).

Protein Labeling and Analysis

Advancements in protein analysis techniques have utilized compounds similar to this compound. Specifically, derivatives have been applied in high-performance liquid chromatography with fluorescence detection for sensitive protein analysis, showcasing their utility in biochemical research (Qiao et al., 2009).

Tautomerism Studies

Research into the sulfonamide-sulfonimide tautomerism of sulfonamide derivatives, including structures akin to this compound, has provided insights into the structural and electronic properties of these compounds. Such studies are crucial for understanding the behavior of sulfonyl compounds in various chemical environments (Branowska et al., 2022).

Novel Synthetic Methods

The development of novel synthetic approaches for related compounds emphasizes the versatility and potential applications of this compound in chemical synthesis. Such research contributes to expanding the toolkit available for producing complex molecules with precision and efficiency (Mamedov et al., 2016).